![molecular formula C18H20FN5O2 B5501201 N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-5-[(3-fluorophenoxy)methyl]-N-methyl-1H-pyrazole-3-carboxamide](/img/structure/B5501201.png)
N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-5-[(3-fluorophenoxy)methyl]-N-methyl-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms . Pyrazole forms the core of various important biological compounds like Celecoxib (used to treat arthritis) and Rimonabant (an anti-obesity drug) .
Synthesis Analysis
Pyrazoles are synthesized through the reaction of α,β-unsaturated carbonyl compounds with hydrazine . For example, N,N-dimethyl-3,5-dinitro-1H-pyrazol-4-amine was prepared by the reaction of 4-chloro-3,5-dinitropyrazole and DMF at 100°C for 4 hours .Molecular Structure Analysis
The molecular structure of pyrazoles is a 5-membered ring with two nitrogen atoms. The nitrogen atoms can bear a hydrogen atom or a pyrrole type nitrogen .Chemical Reactions Analysis
Pyrazoles can undergo a variety of chemical reactions, including nucleophilic reactions . They can also react with ethyl nitrite or sodium nitrite in 10% aqueous HCl solution .Physical And Chemical Properties Analysis
Pyrazoles are typically white or colorless solids that are highly soluble in water and other polar solvents .Scientific Research Applications
Structure Elucidation
The detailed structure elucidation of new designer drugs with highly substituted pyrazole skeletons using NMR and MS techniques highlights the importance of these methodologies in identifying complex molecular structures (Girreser, Rösner, & Vasilev, 2016).
Synthesis and Characterization
Research on the synthesis and characterization of research chemicals, such as N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, provides insights into the development of new compounds for potential scientific applications (McLaughlin et al., 2016).
Pharmacological Evaluation
Studies on the antipsychotic-like profile of certain pyrazole compounds without interacting with dopamine receptors offer a glimpse into the pharmacological applications and potential therapeutic uses of these chemical structures (Wise et al., 1987).
Anticancer Activity
The synthesis and evaluation of carboxamide derivatives for cytotoxic activity against various cancer cell lines underline the role of pyrazole derivatives in the development of anticancer agents (Deady et al., 2003).
Mechanism of Action
The mechanism of action of pyrazole compounds depends on their specific structure and functional groups. For example, some pyrazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Future Directions
The development of new pyrazole compounds with improved properties is an active area of research. For example, there is ongoing work to develop new melt-castable explosives based on pyrazole compounds . Additionally, the development of new drugs that overcome antimicrobial resistance (AMR) problems is a significant future direction .
properties
IUPAC Name |
N-[(1,5-dimethylpyrazol-4-yl)methyl]-5-[(3-fluorophenoxy)methyl]-N-methyl-1H-pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN5O2/c1-12-13(9-20-24(12)3)10-23(2)18(25)17-8-15(21-22-17)11-26-16-6-4-5-14(19)7-16/h4-9H,10-11H2,1-3H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOMIVPPYOBXVDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C)CN(C)C(=O)C2=NNC(=C2)COC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.